Cas no 26307-50-6 (4-Bromo-2-(1-methylethyl)phenol)

• Product Name: 4-Bromo-2-(1-methylethyl)phenol
• CAS No: 26307-50-6
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD00040203
• CID: 1033093
• PubChem ID: 14793482
• Update Time: 2025-11-02

4-Bromo-2-(1-methylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-isopropylphenol
• 4-Bromo-2-(1-methylethyl)phenol
• 2-isopropyl-4-bromophenol
• 4-Brom-2-isopropyl-phenol
• 4-bromo-2-(methylethyl)phenol
• 4-bromo-2-isopropyl-phenol
• 4-bromo-2-iso-propylphenol
• 5-Brom-2-hydroxy-cumol
• AGN-PC-002KHD
• ARONIS24399
• CTK5I6663
• PHENOL, 4-BROMO-2-(1-METHYLETHYL)-
• SBB080810
• SureCN282835

• MDL： MFCD00040203
• Inchi： 1S/C9H11BrO/c1-6(2)8-5-7(10)3-4-9(8)11/h3-6,11H,1-2H3
• InChI Key： IRIAFTMIYRJHNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

4-Bromo-2-(1-methylethyl)phenol Security Information

• HazardClass：IRRITANT

Additional information on 4-Bromo-2-(1-methylethyl)phenol

4-Bromo-2-(1-methylethyl)phenol (CAS 26307-50-6): A Comprehensive Guide to Properties and Applications

4-Bromo-2-(1-methylethyl)phenol (CAS 26307-50-6), also known as 4-bromo-2-isopropylphenol, is an important brominated phenolic compound with significant applications in various industries. This aromatic organic compound features a phenol ring substituted with a bromine atom at the para position and an isopropyl group at the ortho position, giving it unique chemical properties that make it valuable for specialized applications.

The molecular structure of 4-Bromo-2-(1-methylethyl)phenol contributes to its moderate polarity and relatively high boiling point (typically around 250-260°C). These physical-chemical properties make it particularly useful as an intermediate in organic synthesis. Recent studies have shown growing interest in this compound for its potential in pharmaceutical intermediates and specialty chemicals, especially in the development of novel antimicrobial agents and preservative systems.

In the field of material science, 4-Bromo-2-isopropylphenol has gained attention as a building block for advanced polymers. Researchers are exploring its use in creating flame-retardant materials without the environmental concerns associated with traditional brominated compounds. The controlled release of bromine from this molecule during thermal decomposition makes it particularly interesting for these applications, addressing current market demands for sustainable flame retardants.

The synthesis of CAS 26307-50-6 typically involves the bromination of 2-isopropylphenol under controlled conditions. Modern green chemistry approaches are being developed to optimize this process, reducing waste and improving yield. These advancements align with the growing industry focus on environmentally friendly production methods and sustainable chemistry practices.

Analytical characterization of 4-Bromo-2-(1-methylethyl)phenol is typically performed using techniques such as GC-MS, HPLC, and NMR spectroscopy. The compound shows characteristic peaks in 1H NMR spectra that help distinguish it from similar brominated phenols. These analytical methods are crucial for quality control in industrial applications, especially when the compound is used in high-purity chemical synthesis.

Recent patent literature reveals innovative applications of 4-Bromo-2-isopropylphenol in electronic materials. Its incorporation into certain liquid crystal formulations has shown promise for improving display performance characteristics. This aligns with current technological trends toward advanced display technologies and next-generation electronics.

The stability profile of CAS 26307-50-6 makes it suitable for various formulation applications. Under proper storage conditions (typically cool, dry environments protected from light), the compound demonstrates excellent shelf life. This stability is particularly valuable for industries requiring long-term storage of chemical intermediates without significant degradation.

From a regulatory perspective, 4-Bromo-2-(1-methylethyl)phenol is generally regarded as safe for its intended industrial uses when handled according to standard chemical safety protocols. Current research is investigating its biodegradation pathways to ensure environmental compatibility, responding to increasing concerns about chemical sustainability and eco-friendly alternatives.

The global market for brominated phenolic compounds like 4-Bromo-2-isopropylphenol is experiencing steady growth, driven by demand from the pharmaceutical, electronics, and specialty chemicals sectors. Market analysts project particular growth in Asia-Pacific regions, where chemical innovation and advanced manufacturing capabilities are rapidly expanding.

Future research directions for CAS 26307-50-6 include exploring its potential in catalysis and energy storage applications. Preliminary studies suggest modified derivatives of this compound may serve as ligands in certain catalytic systems or as components in battery electrolyte formulations, areas of significant current scientific and commercial interest.

For researchers and industry professionals working with 4-Bromo-2-(1-methylethyl)phenol, proper analytical characterization and purity assessment remain critical. Advanced techniques like chiral HPLC may be required when the compound is used in asymmetric synthesis or pharmaceutical applications where enantiomeric purity is essential.

The unique combination of properties in 4-Bromo-2-isopropylphenol - including its electronic effects, steric properties, and reactivity patterns - continues to make it a valuable tool in synthetic chemistry. As chemical research moves toward more targeted molecular design, compounds like this with well-defined characteristics will likely see increased utilization across multiple scientific disciplines.